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Compound of Interest

Compound Name: 4-tert-Butylphenyl isothiocyanate

Cat. No.: B093704

An In-depth Technical Guide to the Material Safety Data Sheet for 4-tert-Butylphenyl
Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data sheet (MSDS) for 4-
tert-Butylphenyl isothiocyanate (CAS No. 19241-24-8). It is intended to equip researchers,
scientists, and drug development professionals with the critical safety and handling information
required to work with this compound responsibly. This document synthesizes technical data
with practical insights to ensure a thorough understanding of the associated hazards and the
necessary precautions.

Introduction to 4-tert-Butylphenyl Isothiocyanate

4-tert-Butylphenyl isothiocyanate is a versatile reagent employed in various scientific
disciplines. Its primary utility lies in its function as a derivatization reagent in analytical
chemistry, particularly for the detection and quantification of amines and amino acids.[1] The
isothiocyanate group readily reacts with primary amines to form stable thiourea derivatives,
which can be easily analyzed using techniques such as high-performance liquid
chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).[1] Furthermore,
its role extends to the synthesis of agrochemicals and pharmaceutical intermediates, where it
introduces a hydrophobic tert-butyl aromatic moiety into larger molecular structures.[1] Given
its reactivity and potential hazards, a comprehensive understanding of its safety profile is
paramount for all personnel handling this compound.
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Chemical and Physical Properties

A foundational understanding of the physical and chemical properties of a substance is crucial

for its safe handling and storage.

Property Value Reference

CAS Number 19241-24-8 [1][2][3]

Molecular Formula C11H13NS [11[3]

Molecular Weight 191.29 g/mol [11[3]
White to Orange to Green

Appearance [2][4]
powder to crystal

_ _ 37.0t0 41.0 °C (98.6 to 105.8

Melting Point [21[4]
OF)

Boiling Point 277 °C (530.6 °F) [2][4]

Flash Point 123 °C (253.4 °F) [2][4]

Purity >98.0% (GC) [2][4]

Hazard Identification and GHS Classification

4-tert-Butylphenyl isothiocyanate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are acute toxicity, skin irritation, serious eye irritation, and respiratory irritation.

GHS Pictograms:

GHS Hazard Pictograms for 4-tert-Butylphenyl Isothiocyanate

Signal Word:Danger[2][4]

Hazard Statements:

e H301 + H331: Toxic if swallowed or if inhaled.[2][4]
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e H315: Causes skin irritation.[2][4]
e H319: Causes serious eye irritation.[2][4]
o H335: May cause respiratory irritation.[2][4]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
sections below, integrated into the specific handling and emergency procedures.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with 4-tert-Butylphenyl
isothiocyanate to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

e Fume Hood: All work with this compound, including weighing and transferring, must be
conducted in a properly functioning chemical fume hood to prevent inhalation of dust or
vapors.[5]

o Ventilation: Ensure adequate ventilation in the laboratory.[2][5]

Personal Protective Equipment (PPE)

A critical aspect of safe handling is the consistent and correct use of personal protective
equipment.
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Wear Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves (e.g., Nitrile)
- Lab Coat

'

B |

Click to download full resolution via product page

Recommended Personal Protective Equipment Workflow

Handling Procedures

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][7]

» Avoid Dust and Aerosol Formation: Handle the solid material carefully to avoid generating
dust.[7]

o Use Appropriate Tools: Use spatulas and other tools that will not generate static electricity.

e Do Not Ingest or Inhale: Do not eat, drink, or smoke when using this product.[2][4] Avoid
breathing dust, fume, gas, mist, vapors, or spray.[2][4]
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Storage Conditions

o Container: Keep the container tightly closed in a dry and well-ventilated place.[2][4]
o Temperature: Store refrigerated (0-10°C).[4]
¢ Inert Atmosphere: Store under an inert gas as the compound is moisture-sensitive.[4]

e Incompatible Materials: Keep away from strong oxidizing agents, acids, bases, alcohols, and
amines.[6][8]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

e If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor immediately.[2][4]

« If on Skin: Wash with plenty of water.[2][4] If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[9]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

« |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[2][4] Do NOT
induce vomiting.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

o Specific Hazards: May be combustible at high temperatures.[7] Thermal decomposition can
lead to the release of irritating gases and vapors.[10]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
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Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel
to safe areas. Ensure adequate ventilation.[10]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[7]
Avoid creating dust.

Toxicological Information

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[11]
» Acute Toxicity: Toxic if swallowed or if inhaled.[2][4]

o Skin Corrosion/Irritation: Causes skin irritation.[2][4]

e Serious Eye Damage/Irritation: Causes serious eye irritation.[2][4]

e Respiratory or Skin Sensitization: While not explicitly stated for this specific compound in the
provided results, isothiocyanates as a class can be sensitizers.

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][4]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][4] Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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